Cas no 237435-98-2 (1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI))

• Product Name: 1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI)
• CAS No: 237435-98-2
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 855853
• Update Time: 2026-04-29

1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI)
• ethyl 3-amino-5-(tert-butyl)-1H-pyrrole-2-carboxylate
• ethyl 3-amino-5-tert-butyl-1H-pyrrole-2-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI)

Comprehensive Overview of 1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI) (CAS No. 237435-98-2)

The compound 1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI), with the CAS number 237435-98-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrrole-based structure, combined with the presence of an amino group and a tert-butyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the search for pyrrole derivatives has surged due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-amino-5-(1,1-dimethylethyl) moiety in this compound enhances its stability and reactivity, making it a promising candidate for further derivatization. Laboratories focusing on small molecule therapeutics often explore such structures to address unmet medical needs, aligning with the growing trend of personalized medicine and targeted therapies.

The ethyl ester functional group in CAS 237435-98-2 provides additional versatility, allowing for easy modification under mild conditions. This feature is particularly appealing to synthetic chemists working on prodrug development or bioconjugation strategies. Moreover, the compound’s compatibility with modern green chemistry protocols—such as solvent-free reactions or catalytic methods—has been a focal point for sustainable research initiatives, reflecting the industry’s shift toward eco-friendly practices.

From an analytical perspective, 1H-Pyrrole-2-carboxylicacid,3-amino-5-(1,1-dimethylethyl)-,ethylester(9CI) exhibits distinct spectroscopic signatures, including characteristic NMR and IR peaks, which facilitate its identification and purity assessment. Quality control protocols often leverage high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing. These techniques are frequently discussed in online forums and scientific communities, highlighting their relevance to current research trends.

Beyond pharmaceuticals, this compound’s potential extends to material science, where pyrrole derivatives are investigated for their conductive properties in polymer applications. The tert-butyl group’s steric effects may influence molecular packing, offering insights into the design of organic semiconductors or sensors. Such interdisciplinary applications resonate with the increasing interest in smart materials and Internet of Things (IoT)-enabled devices, topics frequently searched in academic and industrial circles.

In summary, CAS 237435-98-2 represents a multifaceted compound with broad utility across life sciences and technology sectors. Its structural features align with contemporary research priorities, including drug discovery, sustainability, and advanced materials. As scientific inquiries into heterocyclic chemistry expand, this molecule is poised to remain a subject of innovation and exploration.